(2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride
Overview
Description
“(2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride” is a chemical compound with the CAS Number: 1609404-25-2 . It has a molecular weight of 153.65 and its IUPAC name is 1-methoxy-N,2-dimethylpropan-2-amine hydrochloride . The compound is typically stored at room temperature and is a solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H15NO.ClH/c1-6(2,7-3)5-8-4;/h7H,5H2,1-4H3;1H . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
“(2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride” is a solid at room temperature . Its molecular weight is 153.65 .Scientific Research Applications
Chemical Synthesis and Catalysis
Methylamine Synthesis : A study conducted by Chen, Zhang, Yi, and Dumesic (1994) investigated methylamine synthesis over solid acid catalysts, which may include the use of compounds like (2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride (Chen, Zhang, Yi, & Dumesic, 1994).
Surface Methoxy Species Reactivity : Research by Jiang, Hunger, and Wang (2006) explored the reactivity of surface methoxy species in acidic zeolites, which is pertinent to understanding the behavior of methoxy-containing compounds like (2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride in catalytic reactions (Jiang, Hunger, & Wang, 2006).
Pharmacological Research
Antidepressant Activity : Yardley et al. (1990) studied a series of 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, including compounds similar to (2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride, for their potential antidepressant activity (Yardley et al., 1990).
Pharmacological Profiles of Novel Compounds : Ogawa et al. (2002) examined a novel 5-HT2A receptor antagonist, revealing insights that could be relevant to similar compounds, possibly including (2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride (Ogawa et al., 2002).
Environmental Chemistry
- Bio-Based Solvents : Jin et al. (2021) explored the use of methoxy compounds like 3-methoxybutan-2-one as sustainable bio-based alternatives to chlorinated solvents, which is relevant for understanding the environmental applications of methoxy-based compounds (Jin et al., 2021).
Safety and Hazards
properties
IUPAC Name |
1-methoxy-N,2-dimethylpropan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO.ClH/c1-6(2,7-3)5-8-4;/h7H,5H2,1-4H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMHMCWRXTIVFCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(COC)NC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methoxy-1,1-dimethylethyl)methylamine hydrochloride | |
CAS RN |
1609404-25-2 |
Source
|
| Record name | 2-Propanamine, 1-methoxy-N,2-dimethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1609404-25-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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